Cas no 1245642-85-6 (5-Methyl-2-((3-(4-methylpiperazin-1-yl)phenyl)amino)pyrimidin-4(3H)-one)

• Product Name: 5-Methyl-2-((3-(4-methylpiperazin-1-yl)phenyl)amino)pyrimidin-4(3H)-one
• CAS No: 1245642-85-6
• MF: C₁₆H₂₁N₅O
• MW: 299.370842695236
• CID: 842773
• PubChem ID: 53486806
• Update Time: 2025-10-31

5-Methyl-2-((3-(4-methylpiperazin-1-yl)phenyl)amino)pyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-2-((3-(4-methylpiperazin-1-yl)phenyl)amino)pyrimidin-4(3H)-one
• 4(3H)-Pyrimidinone, 5-methyl-2-[[3-(4-methyl-1-piperazinyl)phenyl]amino]-
• 5-methyl-2-[3-(4-methylpiperazin-1-yl)anilino]-1H-pyrimidin-6-one
• 5-methyl-2-{[3-(4-methylpiperazin-1-yl)phenyl]amino}-3,4-dihydropyrimidin-4-one
• 5-Methyl-2-[3-(4-methylpiperazin-1-yl)anilino]pyrimidin-4(3H)-one
• 1245642-85-6
• DTXSID30705132

• Inchi： 1S/C16H21N5O/c1-12-11-17-16(19-15(12)22)18-13-4-3-5-14(10-13)21-8-6-20(2)7-9-21/h3-5,10-11H,6-9H2,1-2H3,(H2,17,18,19,22)
• InChI Key： RHBJSWCKGXGDKN-UHFFFAOYSA-N
• SMILES： O=C1C(C)=CN=C(N1)NC1=CC=CC(=C1)N1CCN(C)CC1

Computed Properties

• Exact Mass: 299.17461031g/mol
• Monoisotopic Mass: 299.17461031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 60Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 5-Methyl-2-((3-(4-methylpiperazin-1-yl)phenyl)amino)pyrimidin-4(3H)-one

Introduction to 5-Methyl-2-((3-(4-methylpiperazin-1-yl)phenyl)amino)pyrimidin-4(3H)-one and Its Significance in Modern Medicinal Chemistry

The compound with the CAS number 1245642-85-6, known chemically as 5-Methyl-2-((3-(4-methylpiperazin-1-yl)phenyl)amino)pyrimidin-4(3H)-one, represents a fascinating subject of study in the realm of medicinal chemistry. This heterocyclic molecule, featuring a pyrimidine core appended with various functional groups, has garnered attention due to its potential pharmacological properties and structural versatility. The presence of a methylpiperazine moiety and a phenyl ring linked through an amine group introduces unique electronic and steric characteristics, making it a valuable scaffold for drug discovery.

Recent advancements in computational chemistry and high-throughput screening have positioned this compound as a candidate for further exploration in therapeutic applications. The pyrimidine scaffold is well-documented for its role in various bioactive molecules, including antiviral, anticancer, and antimicrobial agents. The specific substitution pattern in 5-Methyl-2-((3-(4-methylpiperazin-1-yl)phenyl)amino)pyrimidin-4(3H)-one suggests potential interactions with biological targets such as enzymes and receptors, which are critical for modulating cellular processes.

In the context of drug development, the 4-methylpiperazine group is particularly noteworthy. Piperazine derivatives are known for their ability to enhance binding affinity and metabolic stability, making them prevalent in marketed drugs. The incorporation of this group into the pyrimidine framework of our compound may contribute to improved pharmacokinetic profiles, which is a key consideration in medicinal chemistry. Furthermore, the phenyl ring serves as a hydrophobic anchor, facilitating interactions with hydrophobic pockets of target proteins.

Recent studies have highlighted the importance of structure-based drug design in optimizing lead compounds. Computational modeling has shown that the rigid pyrimidine core of 5-Methyl-2-((3-(4-methylpiperazin-1-yl)phenyl)amino)pyrimidin-4(3H)-one can be effectively positioned within active sites of enzymes such as kinases and phosphodiesterases. These enzymes are implicated in numerous diseases, including cancer and inflammatory disorders. The amine substituents on the phenyl ring further enhance the compound's potential to engage with polar residues in protein binding pockets, thereby increasing its binding affinity.

The synthesis of this compound involves multi-step organic transformations, including condensation reactions, nucleophilic substitutions, and functional group modifications. Advanced synthetic methodologies have been employed to achieve high yields and purity, ensuring that subsequent biological evaluations are conducted on robust material. The synthesis also underscores the importance of green chemistry principles, with efforts focused on minimizing waste and utilizing sustainable reagents.

Biological activity assays have begun to reveal promising results for 5-Methyl-2-((3-(4-methylpiperazin-1-yl)phenyl)amino)pyrimidin-4(3H)-one. Preliminary data suggest that it exhibits inhibitory effects against certain kinases, which are overexpressed in tumor cells. These findings align with the growing interest in kinase inhibitors as therapeutic agents for cancer treatment. Additionally, the compound demonstrates moderate activity against bacterial strains resistant to conventional antibiotics, indicating its potential as an antimicrobial agent.

The role of computational tools in optimizing this compound cannot be overstated. Molecular docking studies have been instrumental in predicting binding modes and identifying key interactions between the molecule and biological targets. These studies not only accelerate the drug discovery process but also provide insights into structure-function relationships that can guide further chemical modifications.

Future research directions include exploring analogs of 5-Methyl-2-((3-(4-methylpiperazin-1-yl)phenyl)amino)pyrimidin-4(3H)-one with modified substitution patterns to enhance potency and selectivity. Additionally, investigating its mechanism of action will be crucial for understanding its therapeutic potential and for designing next-generation derivatives.

The integration of synthetic chemistry with computational biology has revolutionized drug discovery in recent years. The case of 5-Methyl-2-((3-(4-methylpiperazin-1-yl)phenyl)amino)pyrimidin-4(3H)-one exemplifies how interdisciplinary approaches can yield novel bioactive molecules with significant therapeutic implications. As research continues to uncover new applications for this compound and its derivatives, it is poised to make meaningful contributions to modern medicine.